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Compound of Interest

Compound Name: Aminoacetamidine dihydrochloride

Cat. No.: B2979834 Get Quote

A comprehensive search of scientific literature and chemical databases reveals a notable

absence of information on a compound specifically named "aminoacetamidine
dihydrochloride" or its logical chemical equivalent, "2-aminoacetamidine dihydrochloride"

(also known as glycinamidine dihydrochloride). This suggests that the compound, as a simple,

isolated molecule, is not a well-documented or widely studied substance in the fields of

chemistry and pharmacology.

While the direct discovery, history, and detailed experimental data for aminoacetamidine
dihydrochloride are not available, the search for this compound has led to related chemical

entities that are of significant interest to researchers, scientists, and drug development

professionals. This guide will, therefore, focus on these related compounds, providing context

and available technical information where possible.

Related Compounds and Their Significance
The query for "aminoacetamidine dihydrochloride" consistently retrieves information on

structurally related molecules. These fall into several categories:

Simple Amidines and Acetamides: Compounds such as acetamidine hydrochloride and

various 2-aminoacetamide derivatives are frequently cited. These form the basic building

blocks for more complex molecules.

Glycinamide Derivatives: 2-Amino-N,N-dimethylacetamide hydrochloride is a derivative of

glycinamide and has been noted for its applications in medicinal and chemical fields.[1]
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Peptidines (Glycine-Amidine-Based Oligomers): A more complex and recent area of

research involves "peptidines," which are oligomers composed of repeating di-substituted

glycine-derived amidines.[2][3][4][5] These structures offer a scaffold for creating diverse

molecular libraries for drug discovery.

Synthesis and Methodologies of Related
Compounds
While no specific protocol for the synthesis of "aminoacetamidine dihydrochloride" can be

provided due to the lack of literature, the synthesis of related compounds offers insight into the

potential chemical pathways that could be theorized for its creation.

For instance, the synthesis of 2-amino-N,N-dimethylacetamide hydrochloride has been

reported starting from Boc-glycine, involving ammonolysis and deprotection steps.[1] Another

method utilizes glycine methyl ester hydrochloride as a starting material, proceeding through

amino protection, amidation, deprotection, and salt formation.[1]

A modular synthesis approach has been developed for peptidine oligomers. This method

involves the iterative application of two key steps: an amidination step to form an α-chloro

amidine, followed by an amination step where the chloride is displaced by a primary amine.[2]

[3][4]

Illustrative Synthetic Workflow for Peptidines
The general workflow for the synthesis of peptidine oligomers can be visualized as a repeating

cycle of two main reactions.
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General workflow for peptidine synthesis.
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Biological Activity and Potential Applications
The biological activities of compounds structurally related to the queried molecule are diverse.

For example, derivatives of 2-aminoacetamide have been investigated as inhibitors of 11β-

hydroxysteroid dehydrogenase type 1 (11β-HSD1), an enzyme implicated in metabolic

diseases.[6] Other 2-aminothiazole-based compounds have shown a wide range of biological

activities, including anticancer, antioxidant, antimicrobial, and anti-inflammatory properties.

The development of peptidine libraries holds promise for identifying novel bioactive molecules

due to the high degree of structural diversity that can be achieved.[5]

Conclusion
The initial query for an in-depth technical guide on "aminoacetamidine dihydrochloride" has

highlighted a significant gap in the existing scientific literature. The absence of information on

this specific compound prevents a detailed analysis of its discovery, history, and experimental

protocols. However, the exploration of structurally related compounds, such as substituted 2-

aminoacetamides and glycine-amidine oligomers (peptidines), reveals a rich and active area of

research. The synthetic methodologies and biological activities of these related molecules

provide a valuable framework for understanding the potential chemical space and therapeutic

applications of novel amidine-containing compounds. Future research may yet uncover the

existence and properties of aminoacetamidine dihydrochloride, but for now, it remains an

elusive entity in the vast landscape of chemical science.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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